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Compound of Interest

Compound Name:
5-Bromo-2-butoxy-3-

methylpyridine

CAS No.: 1261895-63-9

Cat. No.: B578343

Get Quote

5-Bromo-2-butoxy-3-methylpyridine is a substituted pyridine derivative poised for significant

utility in synthetic and medicinal chemistry. While direct literature on this specific molecule is

emerging, an analysis of its constituent functional groups—a reactive bromine atom, a lipophilic

butoxy group, and a methyl group on a pyridine core—allows for the extrapolation of its

potential applications. The pyridine ring itself is a privileged structure in medicinal chemistry,

found in numerous approved drugs, making its derivatives of high interest.[1][2][3] This guide

will provide a comprehensive overview of the inferred potential of 5-Bromo-2-butoxy-3-
methylpyridine as a versatile building block in drug discovery and materials science, grounded

in the established chemistry of related pyridine compounds.

Molecular Profile and Physicochemical Properties
A thorough understanding of the physicochemical properties of 5-Bromo-2-butoxy-3-
methylpyridine is crucial for its effective application in research and development.
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Property Value Source

Molecular Formula C10H14BrNO PubChem

Molecular Weight 244.13 g/mol PubChem

IUPAC Name
5-bromo-2-butoxy-3-

methylpyridine
PubChem

SMILES
CCCCOC1=NC=C(C(=C1)C)B

r
PubChem

LogP (Predicted) 3.5 ChemDraw

Note: Some properties are predicted due to the limited experimental data for this specific

compound.

The presence of the butoxy group is expected to increase the lipophilicity of the molecule,

which can be a desirable trait for improving membrane permeability and oral bioavailability of

resulting drug candidates. The bromine atom at the 5-position and the methyl group at the 3-

position sterically and electronically influence the reactivity of the pyridine ring, offering

opportunities for selective chemical modifications.

Core Application: A Versatile Intermediate in
Organic Synthesis
The primary and most immediate application of 5-Bromo-2-butoxy-3-methylpyridine is as a

key intermediate in the synthesis of more complex molecules. The bromine atom at the 5-

position is a particularly attractive handle for a variety of cross-coupling reactions, which are

foundational in modern organic synthesis for constructing carbon-carbon and carbon-

heteroatom bonds.[4]

Palladium-Catalyzed Cross-Coupling Reactions
The bromine atom on the electron-deficient pyridine ring makes 5-Bromo-2-butoxy-3-
methylpyridine an excellent substrate for several palladium-catalyzed cross-coupling

reactions. These reactions are instrumental in building molecular complexity and are widely

used in the synthesis of pharmaceuticals and functional materials.
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Workflow for a Generic Palladium-Catalyzed Cross-Coupling Reaction
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Caption: A generalized workflow for palladium-catalyzed cross-coupling reactions.

1. Suzuki-Miyaura Coupling: This reaction enables the formation of a carbon-carbon bond

between 5-Bromo-2-butoxy-3-methylpyridine and various aryl, heteroaryl, or alkyl boronic

acids or esters. This is a highly robust and functional group tolerant method for creating biaryl

and related structures, which are common motifs in pharmaceuticals.[5]

Protocol 1: Suzuki-Miyaura Coupling of 5-Bromo-2-butoxy-3-methylpyridine with

Phenylboronic Acid

To a solution of 5-Bromo-2-butoxy-3-methylpyridine (1.0 eq) in a 4:1 mixture of 1,4-

dioxane and water, add phenylboronic acid (1.2 eq), potassium carbonate (2.0 eq), and
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tetrakis(triphenylphosphine)palladium(0) (0.05 eq).

Degas the mixture by bubbling argon through it for 15 minutes.

Heat the reaction mixture to 90 °C and stir for 12-18 hours, monitoring the reaction progress

by TLC or LC-MS.

Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

Concentrate the organic layer under reduced pressure and purify the crude product by

column chromatography on silica gel to yield 2-butoxy-3-methyl-5-phenylpyridine.

2. Buchwald-Hartwig Amination: This reaction allows for the formation of carbon-nitrogen

bonds, enabling the introduction of primary or secondary amines at the 5-position of the

pyridine ring. This is a crucial transformation for synthesizing compounds with potential

applications as kinase inhibitors or other receptor modulators.

3. Sonogashira Coupling: This reaction facilitates the formation of a carbon-carbon bond with

terminal alkynes, leading to the synthesis of substituted alkynylpyridines. These products can

serve as precursors for more complex heterocyclic systems or as final products with potential

applications in materials science.

Potential Therapeutic Applications in Drug
Discovery
The pyridine scaffold is a cornerstone in medicinal chemistry, and derivatives of 5-Bromo-2-
butoxy-3-methylpyridine could be explored for a variety of therapeutic targets.[6][7][8]

Anticancer Agents
Many anticancer drugs feature substituted pyridine rings. The ability to diversify the 5-position

of 5-Bromo-2-butoxy-3-methylpyridine through cross-coupling reactions allows for the

synthesis of libraries of compounds for screening against various cancer cell lines and kinase

targets.[9] For instance, coupling with moieties known to interact with the ATP-binding site of

kinases could lead to the discovery of novel kinase inhibitors.
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Signaling Pathway: Potential Inhibition of a Kinase Cascade
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Caption: Potential mechanism of action for a kinase inhibitor derived from 5-Bromo-2-butoxy-
3-methylpyridine.

Antidiabetic and Anti-inflammatory Agents
Substituted pyridines have also shown promise as antidiabetic and anti-inflammatory agents.[6]

[7][8] By synthesizing derivatives of 5-Bromo-2-butoxy-3-methylpyridine and evaluating their
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activity in relevant assays (e.g., α-amylase inhibition for antidiabetic potential, or cytokine

release assays for anti-inflammatory effects), novel therapeutic leads could be identified.

Central Nervous System (CNS) Disorders
The lipophilic nature imparted by the butoxy group may enhance the ability of derivatives to

cross the blood-brain barrier, making them interesting candidates for CNS-acting drugs. The

pyridine core is present in many CNS-active compounds, and novel derivatives could be

screened for activity against targets implicated in neurological and psychiatric disorders.

Applications in Materials Science
The rigid, aromatic nature of the pyridine ring, combined with the potential for functionalization,

makes derivatives of 5-Bromo-2-butoxy-3-methylpyridine suitable for applications in

materials science. For example, through Sonogashira coupling, conjugated systems with

interesting photophysical properties could be synthesized for potential use in organic light-

emitting diodes (OLEDs) or organic photovoltaics (OPVs).

Conclusion and Future Outlook
5-Bromo-2-butoxy-3-methylpyridine represents a promising, yet underexplored, building

block for chemical synthesis. Its true potential lies in its versatility as a scaffold for creating

diverse libraries of novel compounds. The synthetic pathways outlined in this guide, particularly

the palladium-catalyzed cross-coupling reactions, provide a roadmap for researchers to unlock

the potential of this molecule. Future research should focus on the systematic synthesis and

biological evaluation of derivatives of 5-Bromo-2-butoxy-3-methylpyridine to fully elucidate

its applicability in drug discovery and materials science. The insights gained from such studies

will undoubtedly contribute to the development of new and innovative chemical entities with

significant therapeutic or technological value.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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